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Compound of Interest

Compound Name: 3-Bromo-4-fluorobenzohydrazide

CAS No.: 929884-90-2

Cat. No.: B1527135

Get Quote

Executive Summary
3-Bromo-4-fluorobenzohydrazide is a functionalized benzohydrazide intermediate used

primarily in the synthesis of heterocycles (e.g., 1,3,4-oxadiazoles, 1,2,4-triazoles).[1][2] While

the halogenated aromatic core provides relative stability, the hydrazide moiety (–CONHNH₂) is

chemically labile. It acts as a "soft" nucleophile and a reducing agent, making the compound

susceptible to oxidative degradation and hydrolytic cleavage.

Core Storage Directive: Store at 2–8°C (Short-term) or -20°C (Long-term) under an inert

atmosphere (Argon/Nitrogen). Protect from moisture and light.
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Parameter Specification

Chemical Name 3-Bromo-4-fluorobenzohydrazide

CAS Number 929884-90-2

Molecular Formula C₇H₆BrFN₂O

Molecular Weight 233.04 g/mol

Physical State Solid (Crystalline powder)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water

Key Functional Groups
Aryl Bromide/Fluoride (Electronic modulation),

Hydrazide (Reactivity hotspot)

Stability Mechanisms & Degradation Pathways[4]
The stability of this compound is dictated by the hydrazide group. The electron-withdrawing

halogens (Br, F) on the benzene ring reduce the electron density on the carbonyl carbon,

potentially making the amide bond slightly more susceptible to nucleophilic attack (hydrolysis)

compared to unsubstituted benzohydrazides.

A. Hydrolytic Degradation (Moisture Sensitivity)
In the presence of atmospheric moisture, the hydrazide bond undergoes hydrolysis, reverting

to the parent benzoic acid and releasing hydrazine. This reaction is catalyzed by trace acids or

bases.

Mechanism: Water attacks the carbonyl carbon

Tetrahedral intermediate

Cleavage of C-N bond.

Result: Contamination with 3-bromo-4-fluorobenzoic acid.

B. Oxidative Instability (Air Sensitivity)
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Hydrazides are reducing agents. Exposure to atmospheric oxygen can lead to the formation of

diimides or azo dimers.

Mechanism: Radical abstraction of hydrogen from the terminal nitrogen

Formation of unstable diimide intermediates

Dimerization or decomposition to N₂ gas.

Result: Discoloration (yellowing/browning) and loss of stoichiometry.

C. Condensation (Impurity Scavenging)
The terminal amino group (-NH₂) is highly nucleophilic. It reacts avidly with:

Atmospheric CO₂: Forming carbazates.

Trace Aldehydes/Ketones: Forming hydrazones (a common issue if stored in solvent vapors

like acetone).

Visualization: Degradation Logic
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Caption: Primary degradation pathways driven by environmental exposure. Hydrolysis and

oxidation are the dominant risks.[3]

Storage & Handling Protocols
To maintain purity >98% over extended periods, implement the following "Chain of Custody" for

storage.

Protocol A: Long-Term Storage (> 1 Month)
Container: Amber glass vial with a Teflon-lined (PTFE) screw cap. Avoid polyethylene caps

which are permeable to oxygen.

Atmosphere: Purge the headspace with dry Argon or Nitrogen before sealing. Parafilm is

insufficient; use electrical tape or shrink bands over the cap for a secondary seal.

Temperature: Store at -20°C.

Desiccation: Place the vial inside a secondary container (e.g., a sealed Mylar bag or jar)

containing active desiccant packets (Silica gel or Molecular Sieves).

Protocol B: Active Use (Benchtop)
Equilibration: Allow the frozen vial to reach room temperature before opening. This prevents

condensation of atmospheric moisture onto the cold solid.

Solvent Choice: If preparing a stock solution, use anhydrous DMSO or DMF. Avoid protic

solvents (Methanol/Ethanol) for long-term stock storage as they can promote slow solvolysis.

Pot Life: Discard solutions after 24 hours or store at -20°C for max 1 week.

Storage Decision Logic
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Caption: Decision tree for optimal thermal storage based on usage frequency.

Quality Control & Analytical Methods
If the compound has been stored for >6 months, re-validate purity using Reverse-Phase HPLC.

Recommended HPLC Method
Column: C18 (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) (Acid stabilizes the hydrazide).

Mobile Phase B: Acetonitrile (ACN).

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (Aromatic ring absorption).
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Expected Impurities:

Early Eluter: Hydrazine (if derivatized/detectable).

Late Eluter: 3-Bromo-4-fluorobenzoic acid (Hydrolysis product).

Note: Do not dissolve the sample in acetone for analysis, as it will form a hydrazone artifact

immediately. Use ACN/Water.

Safety & Emergency
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[4]

Spill Cleanup: Dampen with water to avoid dust. Sweep up into a chemical waste container.

Do not use bleach (oxidizer) directly on large spills as it may react vigorously with the

hydrazide group.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Work in a fume hood to

avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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